
"3-Methyloxetane-3-carbaldehyde" CAS number
and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methyloxetane-3-carbaldehyde

Cat. No.: B1319623 Get Quote

An In-depth Technical Guide to 3-Methyloxetane-3-carbaldehyde

CAS Number: 99419-31-5[1][2]

This guide provides a comprehensive overview of 3-Methyloxetane-3-carbaldehyde, a

valuable building block for researchers, scientists, and professionals in drug development. The

document covers its chemical and physical properties, safety information, and synthesis, with a

focus on its emerging role in the field of targeted protein degradation.

Chemical and Physical Properties
3-Methyloxetane-3-carbaldehyde is a colorless or light yellow liquid.[3] A summary of its key

quantitative properties is presented in the table below.
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Property Value Source

Molecular Formula C5H8O2 [1][2]

Molecular Weight 100.117 g/mol [1]

Boiling Point 63 °C at 30 Torr

Density (predicted) 1.150 ± 0.06 g/cm³

XLogP3 -0.3

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

Count
2

Rotatable Bond Count 1

Exact Mass 100.052429494

Complexity 84.1

Safety Information
It is crucial to handle 3-Methyloxetane-3-carbaldehyde with appropriate safety precautions in

a well-ventilated area.[3] The compound is classified as harmful if swallowed and is toxic to

aquatic life with long-lasting effects.[2]

GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H411: Toxic to aquatic life with long lasting effects.[2]

GHS Precautionary Statements:

P264: Wash skin thoroughly after handling.[2]

P270: Do not eat, drink or smoke when using this product.[2]

P273: Avoid release to the environment.[2]
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P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[2]

P330: Rinse mouth.[2]

P391: Collect spillage.[2]

P501: Dispose of contents/container to an approved waste disposal plant.[2]

Synthesis of 3-Methyloxetane-3-carbaldehyde
The primary method for synthesizing 3-Methyloxetane-3-carbaldehyde is through the

oxidation of the corresponding primary alcohol, 3-(hydroxymethyl)-3-methyloxetane. The Dess-

Martin periodinane (DMP) oxidation is a commonly employed method for this transformation

due to its mild reaction conditions and high selectivity for the oxidation of primary alcohols to

aldehydes.[4][5][6]

Experimental Protocol: Dess-Martin Oxidation of 3-
(hydroxymethyl)-3-methyloxetane
This protocol is a general guideline for the Dess-Martin oxidation and should be adapted and

optimized for the specific substrate and scale.

Materials:

3-(hydroxymethyl)-3-methyloxetane

Dess-Martin periodinane (DMP)

Anhydrous dichloromethane (DCM)

Sodium bicarbonate (NaHCO₃)

Sodium thiosulfate (Na₂S₂O₃)

Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Diatomaceous earth (e.g., Celite®)
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Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 3-(hydroxymethyl)-3-methyloxetane in anhydrous dichloromethane.

Addition of DMP: To the stirred solution, add Dess-Martin periodinane in one portion at room

temperature. The reaction is typically exothermic, and a slight temperature increase may be

observed.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or gas chromatography (GC) until the starting material is consumed. The reaction is

usually complete within 1-3 hours.

Quenching and Work-up:

Upon completion, dilute the reaction mixture with diethyl ether.

Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate and a

saturated aqueous solution of sodium thiosulfate.

Stir the biphasic mixture vigorously until the solid byproducts are dissolved.

Separate the organic layer.

Extract the aqueous layer with diethyl ether.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The

crude product can be purified by column chromatography on silica gel to afford pure 3-
Methyloxetane-3-carbaldehyde.
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Synthesis of 3-Methyloxetane-3-carbaldehyde

3-(hydroxymethyl)-3-methyloxetane
in Anhydrous DCM

Oxidation at Room Temperature
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.calpaclab.com/3-methyloxetane-3-carbaldehyde-min-97-10-grams/ala-m178611-10g
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyloxetane-3-carbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyloxetane-3-carbaldehyde
https://www.chembk.com/en/chem/3-methyloxetane-3-carbaldehyde
https://en.chem-station.com/reactions-2/2014/03/dess-martin-oxidation.html
https://en.wikipedia.org/wiki/Dess%E2%80%93Martin_oxidation
https://www.chemistrysteps.com/dess-martin-periodinane-dmp-oxidation/
https://www.benchchem.com/product/b1319623#3-methyloxetane-3-carbaldehyde-cas-number-and-properties
https://www.benchchem.com/product/b1319623#3-methyloxetane-3-carbaldehyde-cas-number-and-properties
https://www.benchchem.com/product/b1319623#3-methyloxetane-3-carbaldehyde-cas-number-and-properties
https://www.benchchem.com/product/b1319623#3-methyloxetane-3-carbaldehyde-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1319623?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

